2-(1,2,3-Thiadiazol-4-yl)phenyl isocyanatosulfonate

• CAS No.: 89406-33-7
• Molecular Formula: C9H5N3O4S2
• Molecular Weight: 283.3 g/mol
• IUPAC Name: [2-(thiadiazol-4-yl)phenyl] N-(oxomethylidene)sulfamate
• InChI: InChI=1S/C9H5N3O4S2/c13-6-10-18(14,15)16-9-4-2-1-3-7(9)8-5-17-12-11-8/h1-5H
• InChI Key: FZADSUFXGVRKPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSN=N2)OS(=O)(=O)N=C=O

Description

2-(1,2,3-Thiadiazol-4-yl)phenyl isocyanatosulfonate is a useful research compound. Its molecular formula is C9H5N3O4S2 and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By the procedure of Example 1, 7.9 g of chlorosulfonyl isocyanate was reacted with 10 g of 2-(1,2,3-thiadiazol-4-yl)phenol [prepared by the procedure of U.S. Pat. No. 3,940,407] in 125 ml of dry toluene. The reaction mixture was stirred at 25° C. for 1 hour, then heated at 100° to 110° C. for 1 hour. The resulting solution was cooled to 25° C., filtered, and the filtrate was concentrated in vacuo to yield 14 g of the title compound as a crude oil. The IR showed an isocyanate absorption at 2220 cm-1.